Cas no 1804629-48-8 (Ethyl 2-(bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-(bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804629-48-8
• MF: C₁₁H₁₀BrF₃INO₃
• MW: 468.005685329437
• CID: 4838624
• Update Time: 2025-05-20

Ethyl 2-(bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H10BrF3INO3/c1-2-19-9(18)3-6-8(20-11(13,14)15)5-17-7(4-12)10(6)16/h5H,2-4H2,1H3
• InChI Key： SRFGBCACYINJGH-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=NC=C(C=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate

Research Brief on Ethyl 2-(bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate (CAS: 1804629-48-8)

Ethyl 2-(bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate (CAS: 1804629-48-8) is a highly specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and halogenated functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to synthesize the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging applications.

The compound's structural features, including the bromomethyl and iodo substituents, make it a versatile building block for cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in Suzuki-Miyaura couplings to generate pyridine-based libraries for high-throughput screening. Researchers emphasized the compound's stability under mild reaction conditions, which facilitates its incorporation into diverse synthetic pathways. Additionally, the trifluoromethoxy group enhances the lipophilicity and metabolic stability of derived compounds, a property leveraged in the design of CNS-targeted therapeutics.

Recent advancements in the application of Ethyl 2-(bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate have been particularly notable in antiviral research. A preprint from BioRxiv (2024) detailed its role as a precursor for non-nucleoside reverse transcriptase inhibitors (NNRTIs) with potent activity against HIV-1 resistant strains. The study employed computational docking to optimize the compound's derivatives, revealing strong binding affinity to the hydrophobic pocket of the reverse transcriptase enzyme. These findings underscore the compound's potential in addressing drug resistance challenges in antiviral therapy.

From a synthetic chemistry perspective, novel methodologies have been developed to enhance the efficiency of transformations involving this intermediate. A 2023 Organic Letters publication introduced a photoredox-catalyzed C-I bond functionalization protocol, enabling the direct arylation of the pyridine core without prior protection of the bromomethyl group. This breakthrough significantly reduces synthetic steps for accessing polysubstituted pyridines, with yields exceeding 85% in optimized conditions. The authors also noted the compound's compatibility with continuous flow chemistry, suggesting scalability for industrial applications.

Ongoing research is exploring the compound's utility in radiopharmaceutical development. The iodine-123 labeled analog of Ethyl 2-(bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate is being investigated as a potential PET tracer for neurodegenerative diseases, as reported in the Journal of Labelled Compounds and Radiopharmaceuticals (2024). Preliminary in vivo studies in murine models demonstrated favorable blood-brain barrier penetration and specific binding to tau protein aggregates, positioning it as a promising diagnostic tool for Alzheimer's disease.

In conclusion, Ethyl 2-(bromomethyl)-3-iodo-5-(trifluoromethoxy)pyridine-4-acetate continues to emerge as a multifaceted tool in medicinal chemistry. Its unique chemical properties enable diverse applications ranging from drug discovery to diagnostic imaging. Future research directions likely will focus on expanding its utility in targeted protein degradation and covalent inhibitor design, capitalizing on its reactive handles for proximity-induced pharmacology. The compound's growing importance underscores the need for continued investigation into its synthetic applications and biological potential.